3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid

• Molecular Formula: C8H8ClN3O2
• Molecular Weight: 213.62 g/mol
• IUPAC Name: 3-[2-chloro-5-(cyanomethyl)imidazol-1-yl]propanoic acid
• InChI: InChI=1S/C8H8ClN3O2/c9-8-11-5-6(1-3-10)12(8)4-2-7(13)14/h5H,1-2,4H2,(H,13,14)
• InChI Key: DAEZVPMHWHFZLD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N(C(=N1)Cl)CCC(=O)O)CC#N

Description

3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid is a substituted imidazole derivative featuring a propanoic acid backbone. Its core structure includes a 1H-imidazole ring substituted at position 2 with a chlorine atom and at position 5 with a cyanomethyl group (-CH2CN). The propanoic acid moiety is linked to the imidazole nitrogen at position 1 via a three-carbon chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid typically involves the reaction of 2-chloro-5-(cyanomethyl)-1H-imidazole with a suitable propanoic acid derivative under controlled conditions. The reaction may require the use of catalysts and specific solvents to achieve the desired product with high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification, crystallization, and quality control to meet industry standards .

Chemical Reactions Analysis

Types of Reactions

3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can convert the compound into reduced forms with different functional groups.

Substitution: The chlorine atom in the compound can be substituted with other groups through nucleophilic substitution reactions

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and nucleophiles (e.g., amines, thiols). Reaction conditions such as temperature, pH, and solvent choice play a crucial role in determining the outcome of these reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid has several scientific research applications, including:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential biological activities, such as enzyme inhibition or receptor binding.

Medicine: Explored for its potential therapeutic effects, including antimicrobial and anticancer properties.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context .

Comparison with Similar Compounds

Structural Analogues with Imidazole-Propanoic Acid Backbones

Table 1: Structural and Functional Comparisons

Compound Name	Molecular Formula	Substituents on Imidazole Ring	Molecular Weight (g/mol)	Key Properties/Applications	Reference
3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid (Target)	C8H8ClN3O2	2-Cl, 5-CH2CN	~213.62 (calculated)	High electrophilicity due to Cl and CN groups; potential enzyme inhibition	N/A
L-Histidine monohydrochloride monohydrate	C6H9N3O2•HCl•H2O	5-imidazolyl (natural amino acid side chain)	209.63	Amino acid; used in protein synthesis and buffering agents
2-Chloro-3-(1-methyl-1H-imidazol-5-yl)propanoic acid	C7H9ClN2O2	5-CH3, 2-Cl	188.61	Methyl group enhances lipophilicity; possible antimicrobial activity
3-(1H-Imidazol-1-yl)propanoic acid	C6H8N2O2	No substituents	140.13	Simplest analog; foundational for derivatization studies
3-(1H-Imidazol-5-yl)propanoic acid	C6H8N2O2	5-H (unsubstituted)	140.13	Base structure for SAR studies; lacks functional groups

Key Differences and Implications

Substituent Effects: Electron-Withdrawing Groups: The target compound’s 2-Cl and 5-CH2CN substituents increase electrophilicity compared to methyl () or unsubstituted imidazoles (). This may enhance binding to nucleophilic targets (e.g., cysteine residues in enzymes). Cyanomethyl (-CH2CN): Unique to the target compound, this group could influence metabolic stability and bioavailability compared to -CH3 () or amino groups ().

Biological Activity: L-Histidine derivatives () serve as biosynthetic precursors or enzyme cofactors, whereas chloro- and cyanomethyl-substituted analogs (Target, ) may exhibit antimicrobial or enzyme-inhibitory properties. Benzo[d]imidazole derivatives () with nitro (-NO2) and trifluoromethyl (-CF3) groups demonstrate antibacterial activity, suggesting that the target compound’s substituents could similarly modulate bioactivity.

Physicochemical Properties: The target compound’s molecular weight (~213.62) and polarity (due to -COOH and -CN) may result in lower solubility compared to simpler analogs like 3-(1H-imidazol-1-yl)propanoic acid (MW 140.13).

Biological Activity

3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid is a compound of interest due to its potential biological activities, particularly in pharmacology and medicinal chemistry. This article reviews the biological activity of this compound, synthesizing findings from various studies, including its mechanism of action, therapeutic applications, and relevant case studies.

Chemical Structure

The compound features an imidazole ring, which is known for its diverse biological activities. The structural formula can be represented as follows:

$$\text{C}_8\text{H}_8\text{ClN}_3\text{O}_2$$

Research indicates that compounds containing imidazole derivatives often interact with biological targets such as enzymes and receptors. Specifically, 3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid may exhibit inhibitory effects on certain enzymes involved in metabolic pathways.

Enzyme Inhibition

Studies have shown that imidazole derivatives can inhibit phospholipase A2 (PLA2) enzymes, which are crucial in inflammatory processes. For instance, compounds structurally similar to 3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid have demonstrated significant inhibition of cytosolic phospholipase A2α (cPLA2α), suggesting potential anti-inflammatory properties .

Antimicrobial Properties

Imidazole derivatives have been recognized for their antimicrobial activity. Research has indicated that similar compounds can inhibit the growth of various bacterial strains, including resistant strains. The presence of the cyanomethyl group enhances the lipophilicity of the molecule, potentially improving its membrane permeability and antibacterial activity.

Anticancer Activity

There is emerging evidence that compounds with imidazole rings possess anticancer properties. For example, studies have reported that certain imidazole derivatives can induce apoptosis in cancer cells by modulating signaling pathways associated with cell survival and proliferation. The specific mechanism often involves the inhibition of kinases that are overactive in cancerous cells.

Case Studies

Several studies have investigated the biological activity of related compounds:

• Antiinflammatory Effects : A study focusing on imidazole derivatives found that they could reduce inflammation in animal models by inhibiting cPLA2α activity. This suggests that 3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid may also exhibit similar effects .
• Antibacterial Activity : A series of experiments demonstrated that imidazole-based compounds showed effective inhibition against Staphylococcus aureus and Escherichia coli, highlighting their potential as new antimicrobial agents .
• Anticancer Research : In vitro studies have shown that imidazole derivatives can induce apoptosis in human cancer cell lines through the activation of caspase pathways. This indicates a promising avenue for further research into the anticancer efficacy of 3-[2-Chloro-5-(cyanomethyl)-1H-imidazol-1-yl]propanoic acid .

Data Table: Summary of Biological Activities

Activity Type	Description	Reference
Antimicrobial	Inhibits growth of bacterial strains
Antiinflammatory	Reduces inflammation via PLA2 inhibition
Anticancer	Induces apoptosis in cancer cells